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Compound of Interest

3-[4-Chloro-3-

Compound Name: (trifluoromethyl)phenyllpropanoic
acid

CAS No.: 900027-15-8

Cat. No.: B1463622

Get Quote

Introduction & Structural Logic

Compound Identity:

IUPAC Name: 3-[4-Chloro-3-(trifluoromethyl)phenyl]propanoic acid

¢ Molecular Formula:

¢ Molecular Weight: 252.62 g/mol [1]

¢ Key Structural Features:

o Propanoic Acid Tail: Provides characteristic aliphatic triplets and acidic functionality.[2]

o Trisubstituted Benzene Ring: The 1,3,4-substitution pattern (alkyl,
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, Cl) dictates the aromatic splitting patterns in NMR.[2]

o Electronegative Substituents: The

and Cl groups significantly deshift aromatic protons and introduce distinct isotopic
signatures in Mass Spectrometry.

Nuclear Magnetic Resonance (NMR)

Spectroscopy|[3]
Experimental Strategy

The structural elucidation relies on distinguishing the aliphatic "tail" from the aromatic "core."
e Solvent: DMSO-

is recommended over

to prevent carboxylic acid proton exchange broadening and to ensure solubility.
o Reference: TMS (
0.00 ppm) or residual DMSO (

2.50 ppm).

H NMR Analysis (400 MHz, DMSO- )

The spectrum is divided into three distinct regions.
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Hz) -COOH -methylene to
carbonyl.[2]

Mechanistic Note: The proton at position 5 (ortho to Chlorine) is the most deshielded due to the
combined inductive effect of the Chlorine and the ortho-Trifluoromethyl group.

C NMR Analysis (100 MHz, DMSO- )
e Carbonyl:

173.5 ppm (C=0).
e Aromatic C-Cl:

~130-132 ppm.

e Aromatic C-

~127 ppm (quartet,
Hz).
e Trifluoromethyl:
123.5 ppm (quartet,
Hz).
 Aliphatic:
34.5 ppm (
-CH
),
29.8 ppm (Benzylic CH

)
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F NMR Analysis
e Shift:

-61.0 to -63.0 ppm.[3][4]

o Pattern: Singlet (typically).
» Diagnostic Value: Confirms the integrity of the
group; loss of this signal indicates hydrolysis or defluorination.

Mass Spectrometry (MS)[6][7]1[8][9]
lonization & Fragmentation Logic

» Method: Electron lonization (EI) for structural fingerprinting; Electrospray lonization (ESI-) for
molecular weight confirmation.

* |sotopic Signature: The presence of one Chlorine atom creates a characteristic 3:1 ratio
between the molecular ion (

) and the isotope peak (

).

Fragmentation Pathway (El, 70 eV)

The fragmentation follows a predictable pathway driven by the stability of the benzylic cation.

Molecular lon [M]+.
m/z 252/254 (3:1) - CH2COOH (59 Da)
Benzylic Cation Rearrangement Ar-CH2+ (Base Peak)
m/z 193/195

[M - CH2COOH]+

Click to download full resolution via product page

Figure 1: Primary fragmentation pathway under Electron lonization (EI).
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BENCHE

Key lons:

e m/z 252/254: Molecular lon (

)

e m/z 193/195: Base peak (typically), corresponding to the 4-chloro-3-(trifluoromethyl)benzyl

cation.

e m/z 207: Loss of -COOH.

Infrared (IR) Spectroscopy

The IR spectrum provides rapid confirmation of functional groups.[2]

Wavenumber (

Vibration Mode Functional Group Notes
)
Overlaps with C-H
2800 - 3200 O-H Stretch (Broad) Carboxylic Acid stretches; indicates
dimerization.
C=0]2] Stretch Diagnostic for the acid
1705 - 1720 Carbonyl
(Strong) head group.[2]
Very intense band,;
1320 - 1350 C-F Stretch (Strong)  Trifluoromethy Specific to the
moiety.
Often appears as a
) medium intensity band
1050 - 1100 C-CI Stretch Aryl Chloride ) ] ]
in the fingerprint
region.[2]
C-H Bending (Out of 1,3,4-Trisubstituted Confirms the
800 - 850

Plane)

Benzene

substitution pattern.[2]

Experimental Protocols
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Protocol A: NMR Sample Preparation

e Mass: Weigh 5-10 mg of the solid compound.
e Solvent: Add 0.6 mL of DMSO-

(99.9% D).

¢ Mixing: Sonicate for 30 seconds to ensure complete dissolution (critical for accurate
integration).

e Acquisition:
o Set relaxation delay (
) to

seconds to allow full relaxation of the acidic proton.

o Acquire 16-32 scans for
H; 512+ scans for
C.

Protocol B: GC-MS Analysis

o Derivatization (Optional but Recommended): Treat 1 mg of acid with 100

L of BSTFA/TMCS (99:1) at 60°C for 30 mins to form the TMS ester. This improves volatility
and peak shape.[2]

e Column: DB-5ms or equivalent (30m x 0.25mm).
e Temperature Program: 80°C (1 min)

20°C/min

280°C (5 min).

e Inlet: Split mode (20:1), 250°C.
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References

e Synthesis & Analog Data:Journal of Medicinal Chemistry, "Synthesis and SAR of PPAR
Agonists," .[2] (General reference for phenylpropanoic acid derivatives).

e Spectral Database:SDBS (Spectral Database for Organic Compounds), "3-(4-
Chlorophenyl)propionic acid" and "3-[4-(Trifluoromethyl)phenyl]propionic acid." .

» Cinnamic Acid Precursors:Royal Society of Chemistry, "Reduction of substituted cinnamic
acids."[2] .

« Isotope Patterns:NIST Chemistry WebBook, "Chlorine Isotope Abundance."[2] .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloro-3-(trifluoromethyl)phenyl]propanoic acid]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1463622/docs#comprehensive-
spectroscopic-characterization-3-4-chloro-3-trifluoromethyl-phenyl-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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